Cas no 2361661-31-4 (tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate)

• Product Name: tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate
• CAS No: 2361661-31-4
• MF: C₁₅H₁₈FNO₃
• MW: 279.3067278862
• CID: 5413554
• PubChem ID: 145905867
• Update Time: 2025-06-07

tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate Chemical and Physical Properties

Names and Identifiers

• Z3024767564
• EN300-26578158
• Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enoylamino)acetate
• tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate
• 2361661-31-4
• 1,1-Dimethylethyl 4-fluoro-α-[(1-oxo-2-propen-1-yl)amino]benzeneacetate

• Inchi： 1S/C15H18FNO3/c1-5-12(18)17-13(14(19)20-15(2,3)4)10-6-8-11(16)9-7-10/h5-9,13H,1H2,2-4H3,(H,17,18)
• InChI Key： VPUIPKGSJRUUQI-UHFFFAOYSA-N
• SMILES： C1(C(NC(=O)C=C)C(OC(C)(C)C)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 279.12707160g/mol
• Monoisotopic Mass: 279.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.1±45.0 °C(Predicted)
• pka: 12.70±0.46(Predicted)

Additional information on tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate

Introduction to Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate (CAS No. 2361661-31-4)

Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate, identified by its Chemical Abstracts Service Number (CAS No.) 2361661-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its structural complexity, which includes a tert-butyl group, a 4-fluorophenyl moiety, and an amide functional group linked to an acetic acid derivative. The unique combination of these structural features makes it a promising candidate for further exploration in drug discovery and molecular biology research.

The tert-butyl group in the molecular structure contributes to the steric hindrance of the compound, which can influence its binding affinity and metabolic stability. This characteristic is particularly valuable in the design of enzyme inhibitors and receptor ligands, where precise spatial orientation is critical for efficacy. The presence of the 4-fluorophenyl ring introduces a fluorine atom, which is commonly used in medicinal chemistry to enhance metabolic stability, improve pharmacokinetic properties, and modulate receptor interactions. The prop-2-enamido moiety adds an amide bond, which is a key functional group in many bioactive molecules, including protease inhibitors and antiviral agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate with greater accuracy. Studies have suggested that this compound may exhibit inhibitory properties against certain enzymes and receptors implicated in various diseases. For instance, preliminary computational studies indicate that it could interact with enzymes involved in inflammation pathways, making it a potential lead compound for developing novel anti-inflammatory therapies.

In the realm of drug development, the synthesis of derivatives of Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate has been explored as a strategy to optimize its pharmacological profile. Researchers have synthesized analogs by modifying the substituents on the 4-fluorophenyl ring or introducing additional functional groups to enhance binding affinity and selectivity. These modifications have led to the discovery of new compounds with improved therapeutic potential.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often results in enhanced lipophilicity, reduced susceptibility to metabolic degradation, and improved binding interactions with biological targets. The 4-fluorophenyl moiety in Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate exemplifies this trend, as fluorinated aromatic compounds are widely recognized for their pharmacological benefits. This has spurred interest in developing new synthetic methodologies for incorporating fluorine into complex molecular frameworks.

Moreover, the tert-butyl group serves as a protecting group for carboxylic acids during synthetic transformations. Its stability under various reaction conditions makes it an ideal choice for protecting functional groups during multi-step syntheses. This property is particularly useful in the preparation of complex pharmaceutical intermediates where selective reactions are required.

Recent studies have also highlighted the importance of understanding the stereochemistry of bioactive molecules. The presence of stereocenters in Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate can significantly influence its biological activity. Chiral resolution techniques have been employed to isolate enantiomerically pure forms of this compound, which are essential for evaluating their individual pharmacological effects.

The amide bond in Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate is another critical feature that contributes to its potential bioactivity. Amides are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. This has led to extensive research on amide-based drug candidates across various therapeutic areas.

In conclusion, Tert-butyl 2-(4-fluorophenyl)-2-(prop-2-enamido)acetate (CAS No. 2361661-31-4) represents a fascinating molecule with diverse structural features that make it a valuable tool in pharmaceutical research. Its unique combination of steric hindrance from the tert-butyl group, electronic modulation from the 4-fluorophenyl moiety, and hydrogen bonding capabilities from the amide functional group positions it as a promising candidate for further investigation. As computational methods and synthetic techniques continue to advance, we can expect more insights into its potential applications in drug discovery and biomedicine.